Cas no 2172260-33-0 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid
• CAS No: 2172260-33-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5965458
• PubChem ID: 165812638
• Update Time: 2025-10-23

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid
• EN300-1547236
• 3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)pentanoic acid
• 2172260-33-0

• Inchi： 1S/C27H32N2O6/c1-2-18(14-24(30)31)29-25(32)27(12-7-13-34-17-27)16-28-26(33)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： OLULCFGAVGYEKQ-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NC(CC(=O)O)CC)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid

Recent Advances in the Study of 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid (CAS: 2172260-33-0)

The compound 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid (CAS: 2172260-33-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxan-3-yl moiety suggests its utility in peptide synthesis and as a building block for more complex pharmaceutical agents.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a precursor for bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) protocols, making it a valuable tool for the construction of peptide-based therapeutics. The study also highlighted its role in improving the yield and purity of synthesized peptides, which is critical for pharmaceutical applications.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory agents.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and ability to release active payloads upon cleavage are highly desirable. A 2023 study in Molecular Pharmaceutics detailed the successful incorporation of this compound into ADC designs, resulting in improved pharmacokinetic profiles and reduced off-target effects.

Despite these promising developments, challenges remain in the widespread adoption of 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and further optimization of its biological activity need to be addressed. Future research directions may include the exploration of its use in other therapeutic areas, such as oncology and infectious diseases, as well as the development of more efficient synthetic routes.

In conclusion, 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid (CAS: 2172260-33-0) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and targeted delivery systems highlight its potential to contribute significantly to the advancement of pharmaceutical sciences. Continued research and development efforts will be essential to fully realize its therapeutic potential and address existing limitations.